Cas no 2248174-54-9 ((2S)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid)

• Product Name: (2S)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid
• CAS No: 2248174-54-9
• MF: C₈H₁₃F₃O₂
• MW: 198.182833433151
• CID: 6340275
• PubChem ID: 137940114
• Update Time: 2025-10-11

(2S)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505980
• (2S)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid
• 2248174-54-9

• Inchi： 1S/C8H13F3O2/c1-5(6(12)13)7(2,3)4-8(9,10)11/h5H,4H2,1-3H3,(H,12,13)/t5-/m1/s1
• InChI Key： ARFJJUAHCWNAEH-RXMQYKEDSA-N
• SMILES： FC(CC(C)(C)[C@@H](C(=O)O)C)(F)F

Computed Properties

• Exact Mass: 198.08676414g/mol
• Monoisotopic Mass: 198.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid

Comprehensive Overview of (2S)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid (CAS No. 2248174-54-9)

The compound (2S)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid (CAS No. 2248174-54-9) is a fluorinated carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and chiral center, make it a valuable building block for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

One of the key reasons for the growing interest in (2S)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid is its role in the development of protease inhibitors and enzyme modulators. The trifluoro group is known to influence electron distribution and lipophilicity, which can improve binding affinity to target proteins. This aligns with current trends in precision medicine, where researchers seek compounds with tailored properties to address specific disease mechanisms. The chiral (2S)-configuration further adds to its selectivity, making it a promising candidate for asymmetric synthesis.

In the context of sustainable chemistry, (2S)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid is also being explored for its potential in green synthesis routes. The demand for eco-friendly fluorination methods has risen, driven by environmental regulations and the need for safer alternatives to traditional reagents. This compound’s stability under mild conditions makes it suitable for catalytic processes, reducing waste and energy consumption—a hot topic in modern chemical manufacturing.

Another area of interest is the compound’s utility in material science. Fluorinated compounds are widely used in the production of high-performance polymers and surface coatings due to their resistance to heat, chemicals, and UV degradation. The incorporation of (2S)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid into polymer backbones could enhance material properties, addressing industry demands for durable and lightweight materials in aerospace and electronics.

From an analytical perspective, the characterization of (2S)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are critical for verifying purity and stereochemistry, especially given the compound’s chiral nature. Laboratories focusing on quality control and method validation often prioritize such analyses to ensure reproducibility in research and industrial applications.

The synthesis of (2S)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid typically involves multi-step reactions, including asymmetric hydrogenation or enzymatic resolution. Recent advancements in flow chemistry have streamlined its production, offering higher yields and reduced reaction times. This aligns with the broader shift toward continuous manufacturing in the chemical industry, a trend driven by efficiency and cost-effectiveness.

In summary, (2S)-5,5,5-Trifluoro-2,3,3-trimethylpentanoic acid (CAS No. 2248174-54-9) represents a versatile and high-value compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and compatibility with modern synthetic methods position it as a key player in the evolving landscape of specialty chemicals. As research continues, its potential to address challenges in drug development and sustainable chemistry will likely expand, making it a compound to watch in the coming years.